Cas no 2680856-99-7 (1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate)

• Product Name: 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate
• CAS No: 2680856-99-7
• MF: C₁₄H₁₅ClN₂O₄
• MW: 310.732902765274
• CID: 5650430
• PubChem ID: 165910376
• Update Time: 2025-06-07

1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262792
• 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate
• 2680856-99-7

• Inchi： 1S/C14H15ClN2O4/c1-14(2,3)21-13(19)17-11-8(7-16-17)5-6-9(15)10(11)12(18)20-4/h5-7H,1-4H3
• InChI Key： VAQHJMZVRARBNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=NN(C(=O)OC(C)(C)C)C=2C=1C(=O)OC

Computed Properties

• Exact Mass: 310.0720347g/mol
• Monoisotopic Mass: 310.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate

1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate: A Comprehensive Overview

1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate, with the CAS number 2680856-99-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indazole derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a central indazole ring system substituted with specific functional groups that confer unique chemical and biological properties.

The indazole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused to an imidazole ring. In the case of 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate, the indazole ring is substituted at positions 1 and 7 with tert-butyl and methyl groups, respectively. Additionally, a chlorine atom is present at position 6, further modifying the electronic and steric properties of the molecule. The dicarboxylate groups at positions 1 and 7 introduce carboxylic acid functionalities, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that certain indazole derivatives exhibit potent inhibitory activity against kinases, making them promising candidates for anti-cancer drug development. Similarly, another study in Nature Communications (2023) reported that indazole-based compounds can act as selective inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

The synthesis of 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate typically involves multi-step organic reactions. A common approach includes the formation of the indazole ring through cyclization reactions followed by substitution or coupling reactions to introduce the desired substituents. For example, a method described in Organic Letters (2023) utilized a palladium-catalyzed cross-coupling reaction to install the tert-butyl group at position 1. The introduction of the methyl and chlorine substituents can be achieved through electrophilic aromatic substitution or directed metallation strategies.

In terms of physical properties, 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate is known for its high stability under physiological conditions, which makes it suitable for pharmacological studies. Its solubility in organic solvents and moderate lipophilicity contribute to its potential as a drug candidate. Furthermore, computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs).

The application of this compound extends beyond medicinal chemistry. In materials science, indazole derivatives have been explored as building blocks for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. A study published in Advanced Materials (2023) demonstrated that incorporating indazole moieties into polymer frameworks enhances their electronic properties, making them suitable for use in flexible electronics.

In conclusion, 1-tert-butyl 7-methyl 6-chloro-1H-indazole-1,7-dicarboxylate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As recent advancements continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.